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Compound of Interest

Compound Name: 17-GMB-APA-GA

Cat. No.: B15603847 Get Quote

Essential Safety and Handling Guide for 17-
GMB-APA-GA
Disclaimer: A specific Safety Data Sheet (SDS) for 17-GMB-APA-GA is not publicly available.

This guidance is based on the safety protocols for its parent compound, Geldanamycin, and

general best practices for handling potent, research-grade bioactive molecules.[1][2][3] It is

imperative to supplement this information with a thorough risk assessment conducted by

qualified personnel within your institution.

Compound Information
17-GMB-APA-GA, with the full chemical name 17-(3-(4-

Maleimidobutyrcarboxamido)propylamino)-demethoxygeldanamycin, is an analog of

Geldanamycin and functions as an inhibitor of Heat Shock Protein 90 (Hsp90).[4] It is intended

for laboratory research use only and is not for diagnostic or therapeutic applications.[4]
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Identifier Value

Full Chemical Name

17-(3-(4-

Maleimidobutyrcarboxamido)propylamino)-

demethoxygeldanamycin

Synonym 17-GMB-APA-GA

Molecular Formula C39H53N5O11

Molecular Weight 767.87 g/mol

Primary Target Hsp90

Personal Protective Equipment (PPE)
Given the potent biological activity of Hsp90 inhibitors, a comprehensive PPE strategy is

mandatory to prevent exposure through inhalation, ingestion, or skin contact.[2][3]
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Protection Level Required PPE
Specifications & Best

Practices

Primary Engineering Control Certified Chemical Fume Hood

All handling of the solid

compound and preparation of

solutions must be performed in

a certified chemical fume hood

to minimize inhalation risk.

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Change the

outer pair immediately upon

any sign of contamination. Do

not wear gloves outside of the

laboratory.

Body Protection Laboratory Coat with Cuffs

A buttoned, long-sleeved

laboratory coat with tight-fitting

cuffs is required. The coat

should be dedicated to work

with this compound and

laundered professionally.

Eye Protection Safety Goggles

Chemical splash goggles are

mandatory to protect against

splashes or aerosols. Standard

safety glasses are insufficient.

Respiratory Protection NIOSH-approved Respirator

If there is any risk of

aerosolization outside of a

fume hood, a NIOSH-approved

N95 or higher-level respirator

is required.

Experimental Protocol: Safe Handling and
Preparation of Stock Solutions
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This protocol outlines the step-by-step procedure for safely handling 17-GMB-APA-GA powder

and preparing a stock solution.

Materials:

17-GMB-APA-GA (solid)

Anhydrous DMSO (or other appropriate solvent)

Certified Chemical Fume Hood

Calibrated analytical balance

Fume hood-compatible vortex mixer

Sterile, capped vials

Pipettes and sterile, filtered pipette tips

Appropriate waste disposal containers

Procedure:

Preparation:

Don all required PPE as detailed in the table above.

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Decontaminate the work surface within the fume hood.

Assemble all necessary materials inside the fume hood.

Weighing the Compound:

Carefully open the vial containing 17-GMB-APA-GA inside the fume hood.
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Using a clean spatula, weigh the desired amount of the compound onto weighing paper on

a calibrated analytical balance placed within the fume hood.

Avoid any rapid movements that could cause the powder to become airborne.

Solubilization:

Transfer the weighed compound into a sterile, capped vial.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration.

Secure the cap tightly on the vial.

Gently swirl the vial to dissolve the compound. A brief vortex at low speed may be used if

necessary.

Storage:

Clearly label the vial with the compound name, concentration, solvent, date, and your

initials.

Store the stock solution at -20°C or as recommended by the supplier.

Decontamination and Waste Disposal:

Wipe down all surfaces inside the fume hood with an appropriate deactivating solution

(e.g., 10% bleach solution followed by 70% ethanol) and then clean water.

Dispose of all contaminated materials (gloves, pipette tips, weighing paper, empty vials) in

a designated hazardous chemical waste container.

Disposal Plan
Proper disposal of 17-GMB-APA-GA and associated contaminated materials is crucial to

prevent environmental contamination and accidental exposure.
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Waste Type Disposal Procedure

Unused Solid Compound
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated Labware (e.g., pipette tips, vials)
Place in a designated hazardous waste

container immediately after use.

Aqueous Waste Solutions
Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Solvent-based Waste Solutions
Collect in a designated, sealed container for

flammable/hazardous solvent waste.

General Disposal Guidelines:

All waste must be disposed of in accordance with local, state, and federal regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Never mix incompatible waste streams.

Emergency Procedures
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Exposure Type Immediate Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is

small, and you are trained to do so, contain the

spill with an absorbent material. Decontaminate

the area with a suitable deactivating agent. For

large spills, evacuate the lab and contact your

institution's EHS department.

Diagrams
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Caption: Workflow for Safe Handling and Preparation of 17-GMB-APA-GA.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15603847?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment Engineering Controls Administrative Controls

Lab Coat Double Gloves Goggles Respirator (if needed) Chemical Fume Hood Standard Operating Procedure Training EHS Consultation

Researcher

Click to download full resolution via product page

Caption: Hierarchy of Safety Controls for Handling 17-GMB-APA-GA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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